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Compound of Interest

Compound Name: Trimethylsilyl isothiocyanate

Cat. No.: B1198659

Essential Safety and Handling Guide for
Trimethylsilyl Isothiocyanate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Trimethylsilyl isothiocyanate (TMS-NCS). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier:

Name: Trimethylsilyl isothiocyanate

Synonyms: Isothiocyanatotrimethylsilane, TMSNCS

CAS Number: 2290-65-5

Molecular Formula: C4HI9NSSI

Hazard Identification and Classification

Trimethylsilyl isothiocyanate is a hazardous chemical with multiple risk factors.[1][2] It is
classified as a flammable liquid and vapor and is toxic if swallowed, in contact with skin, or
inhaled.[1][2] The substance causes skin and serious eye irritation, and may lead to respiratory
irritation or allergy-like symptoms if inhaled.[1][2][3] It is also sensitive to moisture.[2]
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GHS Hazard Statements: H226, H301+H311+H331, H315, H319, H334, H335

Physical and Chemical Properties

A summary of key quantitative data for Trimethylsilyl isothiocyanate is provided in the table
below for easy reference.

Property Value Source
Boiling Point 143 °C (lit.) [4]
Melting Point -32.8 °C (lit.) [4]
Density 0.931 g/mL at 25 °C (lit.) [4]
Vapor Density >1 (vs air) [4]
Flash Point 29 °C (84.2 °F) - closed cup [4]
Refractive Index n20/D 1.482 (lit.) [4]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure
safety when handling Trimethylsilyl isothiocyanate.
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Protection Type

Recommended Equipment

Standards/Notes

Eye/Face Protection

Safety glasses with side-
shields, chemical goggles, or a
face shield where splashing is

a risk.

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber), flame-retardant
antistatic protective clothing,

and a lab coat.

Remove and wash
contaminated clothing before

reuse.[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[6] If ventilation is inadequate,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator. For larger
scale or emergency use, a full-
face respirator with an
appropriate cartridge (e.qg.,
Type ABEK (EN14387)) is
recommended.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.

Operational and Handling Protocols

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ensure eyewash stations and safety showers are in close proximity to the workstation.[1]

Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before use.
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e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not breathe mist, vapors, or spray.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces.[1]

e Use only non-sparking tools.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]
e Handle under an inert gas atmosphere (e.g., nitrogen).[2][7]

e Do not eat, drink, or smoke in the work area.[1][5]

e Wash hands thoroughly after handling.[1][5]

Storage:

» Store in a cool, dry, and well-ventilated place.[2][7]

Keep the container tightly closed.[2][7]

Store locked up.[1]

Keep away from incompatible materials such as acids, strong oxidizing agents, strong
bases, alcohols, and amines.[1][2]

This substance is moisture-sensitive; store under an inert atmosphere.[2][7]
Emergency Procedures
In Case of Exposure:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Immediately take off all contaminated clothing. Wash off with plenty of water
for at least 15 minutes. Seek immediate medical attention.[1][2]
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« Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen. Seek immediate medical attention.[1][2] Do not use mouth-
to-mouth resuscitation.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a POISON
CENTER or doctor.[1][2]

In Case of a Spill or Leak:

Evacuate personnel from the area.

e Remove all sources of ignition.[1][7]

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

» Contain the spill using an inert absorbent material (e.g., sand, silica gel, universal binder).[1]

[2]

e Collect the absorbed material into a suitable, closed container for disposal using spark-proof
tools.[1][7]

e Do not allow the product to enter drains.[5]

Disposal Plan

All waste materials must be disposed of in accordance with local, regional, and national

regulations.

Waste from Residues/Unused Product:

o Dispose of at an approved waste disposal plant.[1][5]

» Do not mix with other waste. Leave chemicals in their original containers.

Contaminated Packaging:
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» Handle uncleaned containers in the same manner as the product itself.

» Dispose of the container at an approved waste disposal facility.

Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling Trimethylsilyl

isothiocyanate, from preparation to disposal.
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Safe Handling Workflow for Trimethylsilyl Isothiocyanate
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Review SDS
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Click to download full resolution via product page

Caption: Logical workflow for handling Trimethylsilyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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